(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)hydrazine

• IUPAC Name: (E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)hydrazine
• InChI: InChI=1S/C7H9N3O2S2/c1-10-6-2-3-13-7(6)5(9-8)4-14(10,11)12/h2-3H,4,8H2,1H3/b9-5+
• InChI Key: BWFUQYIJJAWTCY-WEVVVXLNSA-N
• Canonical SMILES: CN1C2=C(C(=NN)CS1(=O)=O)SC=C2
• Isomeric SMILES: CN1C2=C(/C(=N/N)/CS1(=O)=O)SC=C2
• Molecular Formula: C7H9N3O2S2
• Molecular Weight: 231.3 g/mol
• CAS No.: 477845-68-4

Description

(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)hydrazine: . This compound belongs to the thiazine and benzothiazine derivatives, which are known for their bioactive properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)hydrazine typically involves the reaction of appropriate precursors under controlled conditions. One common synthetic route includes the cyclization of a thiazine derivative with hydrazine in the presence of a suitable catalyst.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using specialized equipment to ensure consistent quality and yield. The process may also include purification steps to remove any impurities and by-products.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions

• Oxidation: : Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

• Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: : Nucleophilic substitution reactions can be carried out using various nucleophiles in the presence of a suitable solvent.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)hydrazine: has several scientific research applications:

• Chemistry: : It can be used as a building block for the synthesis of more complex molecules.

• Biology: : The compound may have potential biological activities, such as antimicrobial or antifungal properties.

• Medicine: : It could be explored for its therapeutic potential in treating various diseases.

• Industry: : The compound may find applications in the development of new materials or chemical processes.

Mechanism of Action

The mechanism by which (E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)hydrazine exerts its effects involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the application, but it generally involves binding to receptors or enzymes, leading to a biological response.

Comparison with Similar Compounds

List of Similar Compounds

• Thiazine derivatives

• Benzothiazine derivatives

• Other bioactive thiazine compounds